Cas no 1261986-19-9 ([1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl-)

• Product Name: [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl-
• CAS No: 1261986-19-9
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD18313235
• CID: 2767695
• Update Time: 2025-07-13

[1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl-

• MDL： MFCD18313235
• Inchi： 1S/C15H16O2/c1-10-4-5-12(9-15(10)16)14-7-6-13(17-3)8-11(14)2/h4-9,16H,1-3H3
• InChI Key： DZNYBMQOFATMKP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2C)=CC=C(C)C(O)=C1

Additional information on [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl-

Recent Advances in the Study of [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- (CAS: 1261986-19-9)

The compound [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- (CAS: 1261986-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is of particular interest due to its potential applications in drug discovery and development, particularly in the context of its unique structural properties and biological activity. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, making it a promising candidate for further investigation.

One of the key areas of research has focused on the synthesis and optimization of [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of this compound as a building block for more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In addition to its synthetic applications, [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- has shown promising biological activity. Recent in vitro studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of key inflammatory markers such as TNF-α and IL-6. These findings, published in Bioorganic & Medicinal Chemistry Letters (2023), suggest that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

Further research has explored the compound's mechanism of action. A 2023 study in the European Journal of Pharmacology utilized molecular docking and dynamics simulations to elucidate its interactions with specific protein targets. The results indicated that [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- binds selectively to the active sites of certain kinases, providing a rationale for its observed biological effects. This mechanistic insight is critical for the design of derivatives with enhanced potency and selectivity.

Despite these advances, challenges remain in the development of [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and promising preliminary data make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, [1,1'-Biphenyl]-3-ol, 4'-methoxy-2',4-dimethyl- (CAS: 1261986-19-9) represents a promising area of research with potential applications in drug discovery and development. Recent studies have advanced our understanding of its synthesis, biological activity, and mechanism of action, paving the way for future investigations. Continued research efforts will be essential to fully realize its therapeutic potential and address remaining challenges.